2,8-Bis(phenylethynyl)-5H-5lambda~6~-dibenzo[b,d]thiophene-5,5-dione

• CAS No.: 923605-41-8
• Molecular Formula: C28H16O2S
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 2,8-bis(2-phenylethynyl)dibenzothiophene 5,5-dioxide
• InChI: InChI=1S/C28H16O2S/c29-31(30)27-17-15-23(13-11-21-7-3-1-4-8-21)19-25(27)26-20-24(16-18-28(26)31)14-12-22-9-5-2-6-10-22/h1-10,15-20H
• InChI Key: XXDCCWUKAYWXJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=CC3=C(C=C2)S(=O)(=O)C4=C3C=C(C=C4)C#CC5=CC=CC=C5

Description

2,8-Bis(phenylethynyl)-5H-5lambda~6~-dibenzo[b,d]thiophene-5,5-dione is a complex organic compound known for its unique structural and photophysical properties. This compound belongs to the class of thiophene derivatives, which are widely studied for their applications in materials science, particularly in the development of organic semiconductors and light-emitting materials .

Preparation Methods

The synthesis of 2,8-Bis(phenylethynyl)-5H-5lambda~6~-dibenzo[b,d]thiophene-5,5-dione typically involves the Sonogashira cross-coupling reaction. This method uses 2,5-diiodothiophene as a starting material, which is then coupled with para-substituted ethynylbenzenes in the presence of a palladium catalyst and a copper co-catalyst . The reaction is carried out under an inert atmosphere, usually nitrogen or argon, and requires a base such as triethylamine or diisopropylamine. The reaction conditions include heating the mixture to temperatures between 60-80°C for several hours .

Chemical Reactions Analysis

2,8-Bis(phenylethynyl)-5H-5lambda~6~-dibenzo[b,d]thiophene-5,5-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of thiols or thioethers.

Substitution: Electrophilic substitution reactions can occur at the phenyl rings, where substituents like nitro, halogen, or alkyl groups can be introduced using appropriate reagents and conditions.

Scientific Research Applications

2,8-Bis(phenylethynyl)-5H-5lambda~6~-dibenzo[b,d]thiophene-5,5-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug delivery systems and as a component in diagnostic imaging agents.

Industry: This compound is utilized in the development of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) due to its excellent photophysical properties.

Mechanism of Action

The mechanism of action of 2,8-Bis(phenylethynyl)-5H-5lambda~6~-dibenzo[b,d]thiophene-5,5-dione involves its interaction with molecular targets through π-π stacking and hydrogen bonding interactions. These interactions facilitate the formation of stable complexes with various biomolecules, leading to changes in their structural and functional properties . The compound’s photophysical properties are attributed to its conjugated system, which allows for efficient absorption and emission of light .

Comparison with Similar Compounds

2,8-Bis(phenylethynyl)-5H-5lambda~6~-dibenzo[b,d]thiophene-5,5-dione can be compared with other similar compounds such as:

2,5-Bis(phenylethynyl)thiophene: This compound has similar photophysical properties but lacks the additional functional groups present in this compound.

2,5-Bis(pentafluorophenylethynyl)thiophene: This derivative exhibits enhanced electron-withdrawing properties due to the presence of pentafluorophenyl groups, making it more suitable for certain electronic applications.